Cas no 1249489-39-1 (2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol)

• Product Name: 2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol
• CAS No: 1249489-39-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5272817
• PubChem ID: 61762303
• Update Time: 2025-06-26

2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-α-[(methylpropylamino)methyl]benzenemethanol
• 2-[methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol
• EN300-692793
• 1249489-39-1
• 2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol

• Inchi： 1S/C13H21NO/c1-4-8-14(3)10-13(15)12-7-5-6-11(2)9-12/h5-7,9,13,15H,4,8,10H2,1-3H3
• InChI Key： ZDDWIXYMFAZIHE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C)C=1)CN(C)CCC

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.986±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 320.3±30.0 °C(Predicted)
• pka: 14.23±0.20(Predicted)

Additional information on 2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol

Professional Introduction to Compound with CAS No. 1249489-39-1 and Product Name: 2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol

The compound with the CAS number 1249489-39-1 and the product name 2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of this compound includes a methyl(propyl)amino side chain and a 3-methylphenyl group, which contribute to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of such structural motifs in the development of novel pharmaceutical agents. The presence of the methyl(propyl)amino moiety suggests that this compound may exhibit properties similar to other amines, which are widely used in drug design due to their ability to interact with biological targets. Specifically, this group can serve as a key pharmacophore, facilitating binding to specific receptors or enzymes in biological systems. The 3-methylphenyl group further enhances the compound's potential by introducing aromaticity and electronic properties that can modulate its biological activity.

In the context of modern drug discovery, compounds like 2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol are being extensively explored for their therapeutic potential. The combination of these structural features makes it a promising candidate for further investigation in areas such as central nervous system disorders, inflammatory diseases, and metabolic conditions. Preliminary research indicates that this compound may possess agonistic or antagonistic effects on certain neurotransmitter systems, which could be leveraged for the development of new treatments.

The synthesis of 2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol involves sophisticated organic chemistry techniques that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including catalytic processes and stereocontrolled reactions, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the growing capabilities of synthetic chemists in creating intricate molecular architectures.

One of the most compelling aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can generate a library of analogs with tailored biological activities. This approach is particularly valuable in medicinal chemistry, where structure-activity relationships (SARs) are crucial for optimizing drug candidates. The flexibility offered by the methyl(propyl)amino and 3-methylphenyl moieties allows for diverse chemical modifications, making this compound a versatile scaffold for drug discovery efforts.

From a computational chemistry perspective, 2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol has been subjected to extensive molecular modeling studies. These studies aim to elucidate its interaction with biological targets at an atomic level, providing insights into its mechanism of action. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been utilized to predict binding affinities and identify key interaction points. Such data is invaluable for guiding experimental efforts and optimizing lead compounds for clinical development.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for therapeutic applications. Parameters such as solubility, bioavailability, metabolic stability, and excretion pathways are critical factors that determine a drug's efficacy and safety profile. Preliminary pharmacokinetic studies suggest that 2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol exhibits favorable properties that could make it an attractive candidate for further development.

In conclusion, the compound with CAS number 1249489-39-1 and product name 2-[Methyl(propyl)amino]-1-(3-methylphenyl)ethan-1-ol represents a significant advancement in chemical and pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further investigation in various therapeutic areas. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel pharmaceutical agents in the coming years.